3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide
3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide
Selective NF-κB inhibitor. Inhibits TNF-α induced MMP-9 expression. Decreases MMP-9 expression in AMPKα knockout cells. Putative antimetastatic agent.
Matrix metalloproteinase-9 (MMP-9), via activation by TNF-α, plays a key role in tumor invasion and metastasis. NF-κB activation inhibitor III is a compound that inhibits TNF-α-induced MMP-9 protein expression (maximal effect at 10 µM) by blocking NF-κB activity in HT1080 human fibrosarcoma cells. It has been used to disrupt NF-κB signaling in order to study the role of syndecans in mediating extracellular matrix integrity.
SM-7368 inhibits TNF-alpha-induced MMP-9 upregulation in a concentration-dependent manner. SM-7368 strongly inhibits the TNF-alpha-induced invasion of HT1080 human fibrosarcoma cell line.
Matrix metalloproteinase-9 (MMP-9), via activation by TNF-α, plays a key role in tumor invasion and metastasis. NF-κB activation inhibitor III is a compound that inhibits TNF-α-induced MMP-9 protein expression (maximal effect at 10 µM) by blocking NF-κB activity in HT1080 human fibrosarcoma cells. It has been used to disrupt NF-κB signaling in order to study the role of syndecans in mediating extracellular matrix integrity.
SM-7368 inhibits TNF-alpha-induced MMP-9 upregulation in a concentration-dependent manner. SM-7368 strongly inhibits the TNF-alpha-induced invasion of HT1080 human fibrosarcoma cell line.
Brand Name:
Vulcanchem
CAS No.:
380623-76-7
VCID:
VC0543405
InChI:
InChI=1S/C10H5ClN4O5S/c11-6-3-5(1-2-7(6)14(17)18)9(16)13-10-12-4-8(21-10)15(19)20/h1-4H,(H,12,13,16)
SMILES:
C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-]
Molecular Formula:
C10H5ClN4O5S
Molecular Weight:
328.69 g/mol
3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide
CAS No.: 380623-76-7
Cat. No.: VC0543405
Molecular Formula: C10H5ClN4O5S
Molecular Weight: 328.69 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective NF-κB inhibitor. Inhibits TNF-α induced MMP-9 expression. Decreases MMP-9 expression in AMPKα knockout cells. Putative antimetastatic agent. Matrix metalloproteinase-9 (MMP-9), via activation by TNF-α, plays a key role in tumor invasion and metastasis. NF-κB activation inhibitor III is a compound that inhibits TNF-α-induced MMP-9 protein expression (maximal effect at 10 µM) by blocking NF-κB activity in HT1080 human fibrosarcoma cells. It has been used to disrupt NF-κB signaling in order to study the role of syndecans in mediating extracellular matrix integrity. SM-7368 inhibits TNF-alpha-induced MMP-9 upregulation in a concentration-dependent manner. SM-7368 strongly inhibits the TNF-alpha-induced invasion of HT1080 human fibrosarcoma cell line. |
|---|---|
| CAS No. | 380623-76-7 |
| Molecular Formula | C10H5ClN4O5S |
| Molecular Weight | 328.69 g/mol |
| IUPAC Name | 3-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide |
| Standard InChI | InChI=1S/C10H5ClN4O5S/c11-6-3-5(1-2-7(6)14(17)18)9(16)13-10-12-4-8(21-10)15(19)20/h1-4H,(H,12,13,16) |
| Standard InChI Key | XCHLNGBTHLJLFG-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)NC2=NC=C(S2)[N+](=O)[O-])Cl)[N+](=O)[O-] |
| Appearance | Solid powder |
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